Cas no 41252-97-5 (4-iodo-1-methyl-2-nitro-benzene)
4-Iodo-1-methyl-2-nitro-benzene is a halogenated aromatic compound featuring an iodine substituent at the 4-position, a methyl group at the 1-position, and a nitro group at the 2-position of the benzene ring. This structure imparts reactivity suitable for various organic transformations, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings due to the iodine's favorable leaving group properties. The electron-withdrawing nitro group enhances electrophilic substitution selectivity, while the methyl group contributes to steric and electronic modulation. This compound is commonly utilized as an intermediate in pharmaceutical and agrochemical synthesis, offering precise functionalization opportunities in complex molecule construction. Its stability under standard conditions ensures reliable handling and storage.
41252-97-5 structure
Product Name:4-iodo-1-methyl-2-nitro-benzene
CAS No:41252-97-5
MF:C7H6INO2
MW:263.032514095306
MDL:MFCD00051090
CID:55386
PubChem ID:354334603
Update Time:2025-06-08
4-iodo-1-methyl-2-nitro-benzene Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-2-nitrotoluene
- 2-Iodo-4-nitrotoluene
- 4-iodo-1-methyl-2-nitrobenzene
- 1-Iodo-4-methyl-3-nitrobenzene
- 3-Iodo-6-methylnitrobenzene
- Benzene, 4-iodo-1-methyl-2-nitro-
- PubChem15938
- 2-Nitro-4-iodotoluene
- Maybridge1_008109
- KSC493S9D
- HMS564I13
- QLMRDNPXYNJQMQ-UHFFFAOYSA-N
- 4-iodo-1-methyl-2-nitro-benzene
- SBB064425
- VZ29237
- AS02330
- TRA0044891
- SY017741
- BR-4
- UNII-6ZT8U6W83D
- AM20040435
- AS-19109
- I0993
- FT-0618760
- AKOS005145629
- C7H6INO2
- EN300-39784
- DTXSID00194175
- NS00030951
- SR-01000640638-1
- CS-W002239
- EINECS 255-279-3
- SCHEMBL1185484
- 41252-97-5
- A19673
- 4-METHYL-3-NITROPHENYL IODIDE
- Z401292082
- MFCD00051090
- 6ZT8U6W83D
- AC-22951
- CCG-51336
- DTXCID10116666
- DB-011367
-
- MDL： MFCD00051090
- Inchi： 1S/C7H6INO2/c1-5-2-3-6(8)4-7(5)9(10)11/h2-4H,1H3
- InChI Key： QLMRDNPXYNJQMQ-UHFFFAOYSA-N
- SMILES： IC1C=CC(C)=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 262.94400
- Monoisotopic Mass: 262.944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 45.8
- Molecular Weight: 263.03
Experimental Properties
- Color/Form: powder
- Density: 1.883
- Melting Point: 59.0 to 63.0 deg-C
- Boiling Point: 309.5℃ at 760 mmHg
- Flash Point: 141℃
- Refractive Index: 1.643
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 45.82000
- LogP: 3.03100
- Sensitiveness: Light Sensitive
- Solubility: Not determined
4-iodo-1-methyl-2-nitro-benzene Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
-
Warning Statement：
P261,P305
P351
P338,P302
P352,P321,P405,P501a - Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： S26-S36/37/39-S22
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S22;S26;S36/37/39
4-iodo-1-methyl-2-nitro-benzene Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-iodo-1-methyl-2-nitro-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 037388-1g |
4-Iodo-2-nitrotoluene |
41252-97-5 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 037388-5g |
4-Iodo-2-nitrotoluene |
41252-97-5 | 97% | 5g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 037388-10g |
4-Iodo-2-nitrotoluene |
41252-97-5 | 97% | 10g |
￡25.00 | 2022-03-01 | |
| Fluorochem | 037388-25g |
4-Iodo-2-nitrotoluene |
41252-97-5 | 97% | 25g |
￡50.00 | 2022-03-01 | |
| AstaTech | 52665-25/G |
4-IODO-1-METHYL-2-NITROBENZENE |
41252-97-5 | 95% | 25g |
$65 | 2023-09-17 | |
| AstaTech | 52665-100/G |
4-IODO-1-METHYL-2-NITROBENZENE |
41252-97-5 | 95% | 100g |
$162 | 2023-09-17 | |
| Alichem | A019149720-100g |
4-Iodo-2-nitrotoluene |
41252-97-5 | 98% | 100g |
$197.60 | 2023-09-01 | |
| Alichem | A019149720-500g |
4-Iodo-2-nitrotoluene |
41252-97-5 | 98% | 500g |
$567.00 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005350-100g |
4-iodo-1-methyl-2-nitro-benzene |
41252-97-5 | 97% | 100g |
￥350 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005350-25g |
4-iodo-1-methyl-2-nitro-benzene |
41252-97-5 | 97% | 25g |
￥95 | 2024-05-23 |
4-iodo-1-methyl-2-nitro-benzene Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:41252-97-5)4-碘-2-硝基甲苯
Order Number:LE1647414
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:41252-97-5)4-iodo-1-methyl-2-nitro-benzene
Order Number:A19673
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):323.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:41252-97-5)4-Iodo-2-nitrotoluene
Order Number:sfd13280;1647414
Stock Status:in Stock
Quantity:200KG/Company Customization
Purity:99%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
4-iodo-1-methyl-2-nitro-benzene Related Literature
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1. Formation of aryliodine(III) derivatives in the nitration of aryl iodides in acetic anhydrideGordon W. Bushnell,Alfred Fischer,Prabha N. Ibrahim J. Chem. Soc. Perkin Trans. 2 1988 1281
-
Samuel Coffey J. Chem. Soc. 1926 129 637
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3. Iodination and iodo-compounds. Part IV. The effect of substituents and solvent composition on the rate of aromatic iodination by means of the tri-iodine cationJudah Arotsky,A. Carl Darby,John B. A. Hamilton J. Chem. Soc. Perkin Trans. 2 1973 595
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4. 347. Orientation effects in the diphenyl series. Part XII. The mono- and the di-nitration of 4 : 4′-dimethyldiphenylE. E. J. Marler,E. E. Turner J. Chem. Soc. 1932 2391
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Henry George Dennett,Eustace Ebenezer Turner J. Chem. Soc. 1926 129 476
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